Cas no 2229218-33-9 (2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2229218-33-9
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 6471483
• PubChem ID: 154706577
• Update Time: 2025-05-27

2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol
• 2-[3-methoxy-4-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1940833
• 2229218-33-9
• 2-(3-Methoxy-4-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C10H11F3O2/c1-15-9-6-7(4-5-14)2-3-8(9)10(11,12)13/h2-3,6,14H,4-5H2,1H3
• InChI Key： BHPFJIBCUVYARO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)CCO)(F)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol

Research Briefing on 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol (CAS: 2229218-33-9): Recent Advances and Applications

In recent years, the compound 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol (CAS: 2229218-33-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and methoxy functional groups, has shown promising potential in various therapeutic applications. The unique structural features of this compound make it a valuable candidate for drug discovery, particularly in targeting specific biochemical pathways. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. The incorporation of the trifluoromethyl group has been particularly challenging, but recent breakthroughs in fluorination techniques have addressed these issues. These advancements are critical for ensuring the compound's availability for further pharmacological testing and development.

From a biological perspective, 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol has demonstrated notable activity in modulating inflammatory pathways. In vitro studies have shown that the compound inhibits key enzymes involved in the production of pro-inflammatory cytokines, such as COX-2 and TNF-α. These findings suggest potential applications in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may have neuroprotective effects, making it a candidate for further investigation in neurodegenerative disorders like Alzheimer's disease.

Recent pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. The presence of the trifluoromethyl group appears to enhance metabolic resistance, prolonging the compound's half-life in vivo. However, challenges remain in optimizing its solubility and tissue penetration. Researchers are exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations and improve therapeutic efficacy.

In conclusion, 2-3-methoxy-4-(trifluoromethyl)phenylethan-1-ol (CAS: 2229218-33-9) represents a promising scaffold for drug development, with demonstrated biological activity and potential therapeutic applications. Ongoing research is focused on refining its synthesis, understanding its mechanism of action, and addressing pharmacokinetic challenges. As these studies progress, this compound may emerge as a key player in the development of novel treatments for inflammatory and neurodegenerative diseases. Future work should prioritize translational research to bridge the gap between laboratory findings and clinical applications.